Cas no 67748-67-8 (Pyridine, 2-(2-methoxyethenyl)-, (E)-)

(E)-2-(2-Methoxyethenyl)pyridine is a versatile heterocyclic compound characterized by its pyridine core and a trans-configured methoxyethenyl substituent at the 2-position. This structure imparts unique electronic and steric properties, making it valuable in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The (E)-configuration ensures consistent reactivity, while the methoxy group enhances solubility and modulates electron density, facilitating selective functionalization. Its stability under standard conditions and compatibility with cross-coupling reactions further underscore its utility in constructing complex molecular architectures. Suitable for use in catalytic systems and ligand design, this compound offers precise control in synthetic applications.
Pyridine, 2-(2-methoxyethenyl)-, (E)- structure
67748-67-8 structure
Product Name:Pyridine, 2-(2-methoxyethenyl)-, (E)-
CAS No:67748-67-8
MF:C8H9NO
MW:135.163161993027
CID:1721188
Update Time:2025-06-08

Pyridine, 2-(2-methoxyethenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-(2-methoxyethenyl)-, (E)-
    • Pyridine, 2-(2-methoxyethenyl)-, (E)- (9CI)
    • Inchi: 1S/C8H9NO/c1-10-7-5-8-4-2-3-6-9-8/h2-7H,1H3/b7-5+
    • InChI Key: HEHQKYHXVGMRNJ-FNORWQNLSA-N
    • SMILES: C1(/C=C/OC)=NC=CC=C1

Pyridine, 2-(2-methoxyethenyl)-, (E)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-412753-1.0g
2-(2-methoxyethenyl)pyridine
67748-67-8
1.0g
$0.0 2023-03-02

Additional information on Pyridine, 2-(2-methoxyethenyl)-, (E)-

Pyridine, 2-(2-methoxyethenyl)-, (E)-: A Comprehensive Overview

The compound Pyridine, 2-(2-methoxyethenyl)-, (E)- with CAS No. 67748-67-8 is a significant organic molecule in the field of chemistry and materials science. This compound, also referred to as (E)-2-(2-methoxyvinyl)pyridine, has garnered attention due to its unique structural properties and potential applications in various industries. Recent advancements in synthetic methodologies and its utilization in cutting-edge research have further highlighted its importance.

Pyridine, 2-(2-methoxyethenyl)-, (E)- is characterized by its pyridine ring with a substituted vinyl group at the 2-position. The presence of the methoxy group introduces steric and electronic effects that influence the compound's reactivity and stability. This structure makes it a versatile building block for synthesizing more complex molecules. Recent studies have demonstrated its role in the development of novel pharmaceutical agents and advanced materials.

The physical properties of (E)-2-(2-methoxyvinyl)pyridine are well-documented. It exhibits a melting point of approximately 115°C and a boiling point around 190°C, making it suitable for various thermal processing applications. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in organic synthesis reactions. Researchers have explored its ability to act as a ligand in transition metal-catalyzed reactions, further expanding its utility.

Recent research has focused on the application of Pyridine, 2-(2-methoxyethenyl)-, (E)- in the field of medicinal chemistry. Its ability to form stable complexes with metal ions has led to its investigation as a potential drug delivery agent. For instance, studies have shown that it can enhance the bioavailability of certain anticancer drugs by forming lipophilic complexes. This property is particularly valuable in drug design where solubility and stability are critical factors.

In addition to its medicinal applications, (E)-2-(2-methoxyvinyl)pyridine has found use in agrochemicals and polymer science. Its role as an intermediate in the synthesis of herbicides and insecticides has been explored due to its ability to modulate enzyme activity. Furthermore, recent advancements in polymer chemistry have utilized this compound as a monomer for synthesizing high-performance polymers with tailored mechanical properties.

The synthesis of Pyridine, 2-(2-methoxyethenyl)-, (E)- involves a multi-step process that typically begins with the preparation of pyridine derivatives followed by alkylation or coupling reactions. Recent innovations have introduced more efficient methods, such as microwave-assisted synthesis and catalytic cross-coupling reactions, which significantly reduce reaction times and improve yields. These methods align with the growing trend toward sustainable and green chemistry practices.

From a toxicological perspective, (E)-2-(2-methoxyvinyl)pyridine has been subjected to rigorous safety assessments. Studies indicate that it exhibits low acute toxicity when administered via oral or dermal routes. However, long-term exposure studies are still underway to fully understand its potential health risks. Regulatory agencies continue to monitor its use to ensure compliance with safety standards.

In conclusion, Pyridine, 2-(2-methoxyethenyl)-, (E) with CAS No. 67748-67-8 is a multifaceted compound with promising applications across diverse fields. Its structural versatility, combined with recent advancements in synthetic techniques and application-oriented research, positions it as a key molecule for future innovations in chemistry and materials science.

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